Cas no 201274-81-9 (H-D-Thr(tbu)-OH)

H-D-Thr(tbu)-OH Properties

Names and Identifiers

• D-Threonine,O-(1,1-dimethylethyl)-
• H-D-Thr(tBu)-OH
• (2R,3S)-2-amino-3-(tert-butoxy)butanoic acid
• (2R,3S)-2-amino-3-[(2-methylpropan-2-yl)oxy]butanoic acid
• O-tert·Butyl-D-threonine
• O-tert-Butyl-D-threonine
• AG-B-40416
• AK-88973
• AM82266
• CTK5J1304
• D-Thr(Bu-t)-OH
• D-Thr(tBu)-OH
• O-T-BUTYL-D-THREONINE
• O-tert.Butyl-D-threonine
• D-Threonine, O-(1,1-dimethylethyl)-
• AX8005516
• X4320
• ST24047352
• O-tert inverted exclamation mark currencyButyl-D-threonine
• +Expand

• MDL： MFCD00171400
• InChIKey： NMJINEMBBQVPGY-NTSWFWBYSA-N
• Inchi： 1S/C8H17NO3/c1-5(6(9)7(10)11)12-8(2,3)4/h5-6H,9H2,1-4H3,(H,10,11)/t5-,6+/m0/s1
• SMILES： O([C@@]([H])(C([H])([H])[H])[C@]([H])(C(=O)O[H])N([H])[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 175.120843g/mol
• Surface Charge: 0
• XLogP3: -2.1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 175.120843g/mol
• Monoisotopic Mass: 175.120843g/mol
• Topological Polar Surface Area: 72.6Ų
• Heavy Atom Count: 12
• Complexity: 162
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• PSA: 72.55
• Boiling Point: 275.3±30.0 ºC (760 Torr),
• Melting Point: >300°C
• Flash Point: 120.3±24.6 ºC,
• Solubility: Dissolution (49 g/l) (25 º C),
• Specific Rotation: +40° (c=1, H2O)
• Density: 1.055±0.06 g/cm3 (20 ºC 760 Torr),